Cas no 1807254-41-6 (Ethyl 4-chloro-6-cyanonicotinate)

• Product Name: Ethyl 4-chloro-6-cyanonicotinate
• CAS No: 1807254-41-6
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4802933
• Update Time: 2025-10-16

Ethyl 4-chloro-6-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-6-cyanonicotinate

• Inchi： 1S/C9H7ClN2O2/c1-2-14-9(13)7-5-12-6(4-11)3-8(7)10/h3,5H,2H2,1H3
• InChI Key： PWXWLGBFUIFELI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-chloro-6-cyanonicotinate

Ethyl 4-chloro-6-cyanonicotinate (CAS No. 1807254-41-6): An Overview of a Versatile Compound in Pharmaceutical Research

Ethyl 4-chloro-6-cyanonicotinate (CAS No. 1807254-41-6) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, characterized by its ethyl ester, chloro, and cyano functional groups, offers a range of possibilities for the development of novel drugs and therapeutic agents.

The chemical structure of ethyl 4-chloro-6-cyanonicotinate is particularly noteworthy. It consists of a pyridine ring with a chlorine atom at the 4-position and a cyano group at the 6-position, with an ethyl ester group attached to the carboxylic acid at the 3-position. This combination of functional groups imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the potential of ethyl 4-chloro-6-cyanonicotinate in the development of new drugs. One area of focus has been its use as an intermediate in the synthesis of nicotinamide adenine dinucleotide (NAD+) analogs. NAD+ is a crucial cofactor in numerous biological processes, including energy metabolism, DNA repair, and cell signaling. By modifying the structure of NAD+ through derivatives like ethyl 4-chloro-6-cyanonicotinate, scientists aim to enhance its therapeutic effects and develop new treatments for conditions such as metabolic disorders and neurodegenerative diseases.

In addition to its role in NAD+ analog synthesis, ethyl 4-chloro-6-cyanonicotinate has shown promise in the development of antimicrobial agents. The presence of the cyano group and chlorine atom provides this compound with unique antibacterial properties. Studies have demonstrated that derivatives of ethyl 4-chloro-6-cyanonicotinate can effectively inhibit the growth of various bacterial strains, making it a valuable lead compound for the discovery of new antibiotics.

The versatility of ethyl 4-chloro-6-cyanonicotinate extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a ligand in metal coordination chemistry. The combination of its functional groups allows it to form stable complexes with various metal ions, which can be utilized in catalytic processes and materials science applications. For instance, complexes formed with transition metals have shown promise in catalyzing reactions such as C-H activation and cross-coupling reactions, which are essential in organic synthesis.

From a synthetic chemistry perspective, ethyl 4-chloro-6-cyanonicotinate can be prepared through several routes. One common method involves the reaction of 2-cyano-5-chloropyridine with ethyl chloroformate in the presence of a base such as triethylamine. This reaction yields high purity ethyl 4-chloro-6-cyanonicotinate, which can then be further modified or used directly in various applications.

The physical properties of ethyl 4-chloro-6-cyanonicotinate are also important to consider. It is typically a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and process in laboratory settings, facilitating its use in both small-scale experiments and large-scale production processes.

In terms of safety, while ethyl 4-chloro-6-cyanonicotinate is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The future prospects for ethyl 4-chloro-6-cyanonicotinate are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on pharmaceutical development and other scientific fields. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.